1-Cycloheptene-1-carbonitrile
Overview
Description
1-Cycloheptene-1-carbonitrile is an organic compound that belongs to the family of nitriles . It has a molecular formula of C8H11N and a molecular weight of 121.18 g/mol .
Molecular Structure Analysis
The InChI code for this compound is1S/C8H11N/c9-7-8-5-3-1-2-4-6-8/h5H,1-4,6H2 . The Canonical SMILES is C1CCC=C(CC1)C#N . Physical And Chemical Properties Analysis
This compound has a molecular weight of 121.18 g/mol . It has a topological polar surface area of 23.8 Ų and a complexity of 159 . It has no hydrogen bond donor count and a hydrogen bond acceptor count of 1 .Scientific Research Applications
Catalysis and Synthesis
1-Cycloheptene-1-carbonitrile has been a subject of interest in catalytic studies, particularly in enantioselective rhodium-catalyzed 1,4-additions. This process is key in synthesizing various organic compounds. Dziechciejewski et al. (2015) developed a highly diastereo- and enantioselective protocol for 1,4-addition to cycloheptene carbonitrile, which was later used in the asymmetric formal synthesis of the drug candidate Vabicaserin (Dziechciejewski et al., 2015).
Structural Analysis
Research has also focused on the structural characteristics of compounds containing this compound. For instance, Liu et al. (2011) investigated the structure of a compound with two fused six-membered rings linked to a cycloheptene carbonitrile ring, highlighting its potential in crystallography and molecular design (Liu et al., 2011).
Preparation Methods
The preparation methods of derivatives of cycloheptene carbonitrile have been explored as well. Lujan-Montelongo and Fleming (2014) described the synthesis of 3-Oxocyclohex-1-ene-1-carbonitrile, providing insights into the procedural aspects of handling this chemical (Lujan-Montelongo & Fleming, 2014).
Polymer Science
In the field of polymer science, this compound derivatives have been studied for their potential in creating new materials. The work by Sridhar et al. (2015) on nitrogen-doped carbon nanotubes anchored on graphene substrates from azobis(cyclohexanecarbonitrile) is a notable example, showing the utility of these compounds in advanced material applications (Sridhar et al., 2015).
properties
IUPAC Name |
cycloheptene-1-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N/c9-7-8-5-3-1-2-4-6-8/h5H,1-4,6H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HUPRCTTYIILOTI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC=C(CC1)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80402705 |
Source
|
| Record name | 1-Cycloheptene-1-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80402705 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
121.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
20343-19-5 |
Source
|
| Record name | 1-Cycloheptene-1-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80402705 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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